N~1~-(2-ethylphenyl)-N~2~-(2-methoxyphenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(2-ethylphenyl)-2-(2-methoxy-N-(4-methoxyphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C24H26N2O5S/c1-4-18-9-5-6-10-21(18)25-24(27)17-26(22-11-7-8-12-23(22)31-3)32(28,29)20-15-13-19(30-2)14-16-20/h5-16H,4,17H2,1-3H3,(H,25,27)
• InChI Key: QVBPDGRSIVWXLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N1-(2-ethylphenyl)-N2-(2-methoxyphenyl)-N2-[(4-methoxyphenyl)sulfonyl]glycinamide often involves complex reactions utilizing sulfonamides and glycinamides as key intermediates. For instance, Ethyl glyoxylate N-tosylhydrazone has been identified as an excellent sulfonyl anion surrogate in the base-catalyzed conjugate addition reaction for the synthesis of functionalized sulfones, offering a simple and reliable route to γ-keto- and γ-hydroxy sulfones through sulfa-Michael reactions (Fernández et al., 2014). Another synthesis approach uses sulfinimine-mediated asymmetric synthesis for the efficient production of arylglycines, which are critical precursors for glycopeptide antibiotics (Davis & Fanelli, 1998).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized by the presence of sulfonyl groups and their interactions with various substituents, which are crucial for their biological activities. High-density oligonucleotide microarray analysis has been used to elucidate the pharmacophore structure of related compounds, shedding light on drug-sensitive cellular pathways (Owa et al., 2002).

Chemical Reactions and Properties

The reactivity of compounds containing sulfonamide and glycinamide groups includes their ability to undergo various chemical reactions, such as allylation and Michael additions, which are pivotal for the synthesis of complex molecules with potential therapeutic uses. For example, polymer-supported sulfonamide of N-glycine has been developed for the allylation of aldehydes and imines, showing good to high yields in various cases (Li & Zhao, 2006).